Cas no 2228214-32-0 (4-(2,4-dimethoxypyridin-3-yl)butan-2-amine)

• Product Name: 4-(2,4-dimethoxypyridin-3-yl)butan-2-amine
• CAS No: 2228214-32-0
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6012280
• PubChem ID: 165648910
• Update Time: 2025-06-12

4-(2,4-dimethoxypyridin-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethoxypyridin-3-yl)butan-2-amine
• 2228214-32-0
• EN300-1796145

• Inchi： 1S/C11H18N2O2/c1-8(12)4-5-9-10(14-2)6-7-13-11(9)15-3/h6-8H,4-5,12H2,1-3H3
• InChI Key： APQKLEHQLUJKQI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1CCC(C)N)OC

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.4Ų

Additional information on 4-(2,4-dimethoxypyridin-3-yl)butan-2-amine

Research Brief on 4-(2,4-dimethoxypyridin-3-yl)butan-2-amine (CAS: 2228214-32-0): Recent Advances and Applications

The compound 4-(2,4-dimethoxypyridin-3-yl)butan-2-amine (CAS: 2228214-32-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the dimethoxypyridine moiety and the butan-2-amine side chain, make it a promising candidate for further investigation.

Recent studies have highlighted the role of 4-(2,4-dimethoxypyridin-3-yl)butan-2-amine as a key intermediate in the synthesis of novel pharmacologically active molecules. Its ability to serve as a building block for more complex structures has been demonstrated in several synthetic pathways, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The compound's stability and reactivity under various conditions have been characterized, providing valuable insights for its use in medicinal chemistry.

In terms of biological activity, preliminary in vitro studies have shown that 4-(2,4-dimethoxypyridin-3-yl)butan-2-amine exhibits moderate inhibitory effects on specific enzymatic targets, including certain kinases involved in inflammatory and oncogenic pathways. These findings suggest its potential as a lead compound for the development of new anti-inflammatory or anticancer agents. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

One of the most promising applications of this compound lies in its use as a precursor for the synthesis of more complex molecules with enhanced biological activity. Recent research has explored its incorporation into larger scaffolds, resulting in compounds with improved target specificity and potency. For instance, derivatives of 4-(2,4-dimethoxypyridin-3-yl)butan-2-amine have shown enhanced binding affinity to specific protein targets, as evidenced by molecular docking studies and X-ray crystallography.

Despite these advancements, challenges remain in optimizing the compound's pharmacological properties. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 4-(2,4-dimethoxypyridin-3-yl)butan-2-amine (CAS: 2228214-32-0) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in various therapeutic applications. The continued investigation of this compound is likely to yield significant contributions to drug discovery and development.